molecular formula C26H26N2O2 B8571700 3,5-Bis(1-ethyl-2-methyl-1H-indol-3-yl)furan-2(3H)-one CAS No. 64232-37-7

3,5-Bis(1-ethyl-2-methyl-1H-indol-3-yl)furan-2(3H)-one

Cat. No.: B8571700
CAS No.: 64232-37-7
M. Wt: 398.5 g/mol
InChI Key: VIDHEDBNCWEVLS-UHFFFAOYSA-N
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Description

3,5-Bis(1-ethyl-2-methyl-1H-indol-3-yl)furan-2(3H)-one is a useful research compound. Its molecular formula is C26H26N2O2 and its molecular weight is 398.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

64232-37-7

Molecular Formula

C26H26N2O2

Molecular Weight

398.5 g/mol

IUPAC Name

3,5-bis(1-ethyl-2-methylindol-3-yl)-3H-furan-2-one

InChI

InChI=1S/C26H26N2O2/c1-5-27-16(3)24(18-11-7-9-13-21(18)27)20-15-23(30-26(20)29)25-17(4)28(6-2)22-14-10-8-12-19(22)25/h7-15,20H,5-6H2,1-4H3

InChI Key

VIDHEDBNCWEVLS-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=C(C2=CC=CC=C21)C3C=C(OC3=O)C4=C(N(C5=CC=CC=C54)CC)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 40.0 g (0.096 mole) of 2,4-bis(1-ethyl-2-methyl-3-indolyl)-4-oxobutanoic acid (prepared as in Example 3, part A) and 450 ml of acetic anhydride was stirred approximately seventeen hours at ambient temperature under an atmosphere of air. The solid that formed was collected by filtration and washed first with acetic anhydride and then with diethyl ether. After drying at 60° C. in vacuo there was obtained 34.0 g of 3,5-bis(1-ethyl-2-methyl-3-indolyl)-2(3H)-furanone (Formula II: R=CH3CH2 ; R1 =CH3 ; Y=H) as a white solid which melted over the range 186°-188° C. with decomposition.
Name
2,4-bis(1-ethyl-2-methyl-3-indolyl)-4-oxobutanoic acid
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
450 mL
Type
solvent
Reaction Step Two

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